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Compound of Interest

Compound Name: 2,4-Dimethoxypyrimidin-5-amine

Cat. No.: B1603474 Get Quote

An In-Depth Technical Guide to 2,4-Dimethoxypyrimidin-5-amine

Authored by a Senior Application Scientist
This guide serves as a comprehensive technical resource for researchers, scientists, and

professionals in drug development. It details the core molecular characteristics, synthesis,

applications, and handling of 2,4-Dimethoxypyrimidin-5-amine, a key building block in

modern medicinal chemistry.

Core Molecular Profile
2,4-Dimethoxypyrimidin-5-amine is a substituted pyrimidine derivative valued in organic

synthesis for its utility as a versatile intermediate.[1] Its chemical identity is defined by a

pyrimidine ring functionalized with two methoxy groups and an amine group, bestowing upon it

specific reactivity for constructing more complex molecules.

The fundamental molecular identifiers for this compound are:

Molecular Formula: C₆H₉N₃O₂[1][2][3]

Molecular Weight: 155.16 g/mol [1]

CAS Number: 14048-15-8[2][3]

Physicochemical Properties
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The compound's physical and chemical characteristics are critical for its handling, storage, and

application in synthesis. These properties, summarized in the table below, influence its

solubility, stability, and reactivity. The recommended storage condition is 2-8°C, sealed from

light and moisture to ensure stability.[1][2]

Property Value Source

Appearance
Solid / White to almost white

crystalline powder
[4]

Melting Point 89°C [2]

Exact Mass 155.069476538 Da [2]

Hydrogen Bond Donor Count 1 [2]

Hydrogen Bond Acceptor

Count
5 [2]

Rotatable Bond Count 2 [2]

Topological Polar Surface Area

(TPSA)
70.26 Å² [5]

LogP 0.65720 [2]

Role in Synthetic Chemistry & Drug Discovery
The primary utility of 2,4-Dimethoxypyrimidin-5-amine lies in its role as a precursor or

building block in the synthesis of high-value, biologically active heterocyclic compounds.[1]

Pyrimidine derivatives are foundational to numerous pharmacological agents, known to exhibit

a wide spectrum of activities including anticancer, anti-inflammatory, and antimicrobial

properties.[6]

Synthesis of Bioactive Scaffolds
This amine is particularly instrumental in multicomponent reactions (MCRs) to generate

complex molecular architectures. A prominent application is in the synthesis of pyrimido[4,5-

b]quinolines, a class of compounds investigated for their potent antiproliferative and antitumor
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activities.[7][8] The amine group on the pyrimidine ring serves as a key nucleophile, enabling

the construction of fused heterocyclic systems.

The general workflow for such a synthesis is depicted below. An aromatic aldehyde, a

compound with an active methylene group (like dimedone), and an aminopyrimidine (such as

2,4-Dimethoxypyrimidin-5-amine or its isomers) are condensed, often under acidic conditions

or with microwave assistance, to yield the target scaffold.[7][8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubs.rsc.org/en/content/articlehtml/2022/ra/d2ra04669e
https://pmc.ncbi.nlm.nih.gov/articles/PMC9240959/
https://www.benchchem.com/product/b1603474?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlehtml/2022/ra/d2ra04669e
https://pmc.ncbi.nlm.nih.gov/articles/PMC9240959/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Process

Product

Aromatic Aldehyde

Multicomponent
Reaction

Dimedone 2,4-Dimethoxy-
pyrimidin-5-amine

Pyrimido[4,5-b]quinoline
(Antiproliferative Agent)

Acetic Acid or
Microwave Irradiation
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Start

1. Charge Reactants
(Aldehyde, Dimedone, Amine)

and Acetic Acid into Flask

2. Heat to Reflux
(~90 minutes)

3. Monitor via TLC

Incomplete

4. Cool to
Room Temperature

Complete

5. Pour into Cold Water
to Precipitate Product

6. Filter and Wash
Crude Product

7. Dry Product
in Vacuum Oven

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

